bis(2-[6-(methylsulfanyl)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethan-1-amine) trihydrochloride

• IUPAC Name: 2-(6-methylsulfanyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethanamine;trihydrochloride
• InChI: InChI=1S/2C12H18N6S.3ClH/c2*1-19-12-15-10(17-5-2-3-6-17)9-8-14-18(7-4-13)11(9)16-12;;;/h2*8H,2-7,13H2,1H3;3*1H
• InChI Key: PXUJOZFMFYRYQI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C=NN2CCN)C(=N1)N3CCCC3.CSC1=NC2=C(C=NN2CCN)C(=N1)N3CCCC3.Cl.Cl.Cl
• Molecular Formula: C24H39Cl3N12S2
• Molecular Weight: 666.1 g/mol

Description

Bis(2-[6-(methylsulfanyl)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethan-1-amine) trihydrochloride is a useful research compound. Its molecular formula is C24H39Cl3N12S2 and its molecular weight is 666.13. The purity is usually 95%.
BenchChem offers high-quality bis(2-[6-(methylsulfanyl)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethan-1-amine) trihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about bis(2-[6-(methylsulfanyl)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethan-1-amine) trihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Conformation and Interaction Studies

Studies on molecular conformation and intramolecular interactions have revealed insights into the stabilities and geometrical parameters of pyrazolo[3,4-d]pyrimidine derivatives, including those related to the compound . Research conducted by Yadava et al. (2011) using density functional methods highlighted the conformational stabilities and the impact of intramolecular π–π interactions on molecular structures. These findings are critical for understanding the physicochemical properties and potential applications of such compounds in scientific research (Yadava, Singh, & Roychoudhury, 2011).

Synthesis and Characterization of Derivatives

The synthesis and characterization of pyrazolo[3,4-d]pyrimidine derivatives, including those with substitutions that may affect their electronic or kinetic stabilization, have been explored. Schmidt (2002) described the formation of various substituted compounds under different reaction conditions, shedding light on the versatility and reactivity of these molecules, which is essential for their application in the development of new materials or drugs (Schmidt, 2002).

Development of Novel Fluorescent Sensors

Research into the development of novel fluorescent sensors based on the pyrazolo[3,4-d]pyrimidine structure has demonstrated the potential for such compounds to act as sensors for the detection of inorganic cations. A study by Mac et al. (2010) introduced a fluorescent dye derived from the pyrazolo[3,4-b]quinoline skeleton, showcasing its application in detecting small inorganic cations with high sensitivity and selectivity (Mac, Uchacz, Danel, Danel, Kolek, & Kulig, 2010).

Synthesis of NMDA Receptor Antagonists

Advancements in medical research have benefited from the synthesis of compounds targeting NMDA receptors, crucial for neurological functions. The work by Bio et al. (2008) on the efficient synthesis of an NMDA receptor antagonist highlights the therapeutic potential of pyrazolo[3,4-d]pyrimidine derivatives in treating neurological disorders (Bio, Waters, Javadi, Song, Zhang, & Thomas, 2008).